Cas no 1898356-69-8 (2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine)

• Product Name: 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine
• CAS No: 1898356-69-8
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5906962
• PubChem ID: 117346370
• Update Time: 2025-10-29

2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine
• EN300-1989451
• 1898356-69-8

• Inchi： 1S/C12H15NO4/c1-14-9-5-11-10(16-7-17-11)4-8(9)12-6-13-2-3-15-12/h4-5,12-13H,2-3,6-7H2,1H3
• InChI Key： CHPLDUVUKORJBV-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=C2C(=CC=1OC)OCO2

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49Ų

Additional information on 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine

Introduction to 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine (CAS No. 1898356-69-8) and Its Emerging Applications in Chemical Biology

The compound 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine (CAS No. 1898356-69-8) represents a fascinating intersection of structural complexity and biological potential. As a derivative of the morpholine scaffold, this molecule has garnered attention in the chemical biology community due to its unique pharmacophoric features and promising therapeutic applications. The presence of a 6-methoxy-1,3-dioxaindan moiety introduces rigidity and functional diversity, making it a valuable candidate for drug discovery and mechanistic studies.

Recent advancements in computational chemistry and structure-based drug design have highlighted the significance of morpholine derivatives in modulating biological pathways. The 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine structure exhibits favorable physicochemical properties, including solubility and metabolic stability, which are critical for its development as a pharmaceutical agent. Its molecular framework suggests potential interactions with various biological targets, particularly enzymes and receptors involved in inflammatory and neurodegenerative processes.

In the realm of medicinal chemistry, the 6-methoxy-1,3-dioxaindan substituent plays a pivotal role in enhancing binding affinity and selectivity. This moiety has been extensively studied for its ability to stabilize pharmacophoric pockets in protein targets, thereby improving drug efficacy. The morpholine ring itself contributes to hydrogen bonding capabilities, further augmenting its suitability for therapeutic applications. Such structural attributes have positioned 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine as a promising lead compound for further optimization.

Current research endeavors are focused on elucidating the mechanistic pathways through which this compound exerts its biological effects. Preclinical studies have demonstrated its potential in modulating inflammatory responses by interacting with key signaling molecules such as cyclooxygenase (COX) and lipoxygenase (LOX). The 6-methoxy-1,3-dioxaindan group appears to enhance binding interactions with these enzymes, leading to reduced pro-inflammatory mediator production. This mechanism aligns with the growing interest in nonsteroidal anti-inflammatory drugs (NSAIDs) that exhibit minimal gastrointestinal side effects.

Moreover, the structural similarity of 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine to established therapeutics has prompted investigations into its potential as a scaffold for next-generation drug candidates. By leveraging computational modeling techniques such as molecular docking and dynamic simulations, researchers have identified optimal analogs that enhance target engagement while minimizing off-target effects. These efforts underscore the compound's versatility as a building block for medicinal chemistry innovation.

The synthesis of 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine presents an intriguing challenge due to the complexity of its core structure. Advances in synthetic methodologies have enabled efficient access to this compound through multi-step organic transformations involving cyclization and functional group interconversions. The development of scalable synthetic routes is essential for translating preclinical findings into clinical trials and commercial applications.

Emerging evidence also suggests that the morpholine moiety may contribute to central nervous system (CNS) activity by interacting with neurotransmitter receptors such as serotonin and dopamine receptors. This hypothesis is supported by pharmacological studies indicating that morpholine derivatives exhibit anxiolytic and antidepressant-like effects in animal models. Further exploration of these properties could open new avenues for treating neurological disorders using 2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine or its derivatives.

The compound's potential extends beyond traditional therapeutic applications; it has shown promise in combinatorial chemistry libraries and high-throughput screening (HTS) campaigns targeting neglected diseases. Its structural diversity allows for rapid diversification into novel analogs with tailored biological profiles. Such libraries are instrumental in identifying compounds that address unmet medical needs by targeting understudied disease pathways.

In conclusion,2-(6-methoxy-1,3-dioxaindan-5-yl)morpholine (CAS No. 1898356-69-8) stands out as a structurally unique and biologically relevant molecule with significant therapeutic potential. Its integration into modern drug discovery pipelines underscores the importance of innovative scaffolds in addressing complex diseases. As research progresses, this compound will continue to serve as a cornerstone for developing novel treatments across multiple therapeutic domains.